2-(4-(((6-Methylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)benzo[d]oxazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of similar compounds has been described in the literature . For instance, a synthetic route to N-substituted 6-fluoro-3-(piperidin-4-yl)-1,2-benzoxazole derivatives using piperidine-4-carboxylic acid, 1,3-difluorobenzene, and various halogen derivatives has been described . The target products were obtained with 55–92% yields in relatively short reaction times .Scientific Research Applications
Antimicrobial Activity
Research on compounds with structural similarities has shown potent antimicrobial activity against various bacterial and fungal strains. For instance, Schiff base derivatives have demonstrated significant antibacterial and antifungal effects, indicating potential applications in developing new antimicrobial agents (Othman et al., 2019). Similarly, heterocyclic compounds containing 1,3-oxazepine derivatives exhibited notable antibacterial activity, suggesting the chemical framework has a basis for antimicrobial research (Mohammad et al., 2017).
Drug Development
The structural features of related compounds have been explored for drug development, particularly as inhibitors of enzymes or receptors involved in disease pathology. For example, potent and selective inhibitors of 11β-hydroxysteroid dehydrogenase type 1, a target for type-2 diabetes treatment, have been developed, indicating the potential utility of similar structures in metabolic disease research (Latli et al., 2017).
Molecular Docking and Drug-likeness Studies
Compounds with related structures have been subjected to molecular docking and drug-likeness studies, revealing insights into their interactions with biological targets and their potential as drug candidates. This includes the evaluation of antimicrobial activity and the prediction of drug-likeness properties, suggesting a framework for assessing new compounds for therapeutic applications (Pandya et al., 2019).
Anticancer Research
Some related compounds have shown anticancer activity, particularly against breast cancer cell lines. This highlights the potential of such chemical structures in the development of new anticancer therapies (Parveen et al., 2017).
Properties
IUPAC Name |
2-[4-[(6-methylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]-1,3-benzoxazole |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N4O2/c1-13-10-17(20-12-19-13)23-11-14-6-8-22(9-7-14)18-21-15-4-2-3-5-16(15)24-18/h2-5,10,12,14H,6-9,11H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PGBULYQDZAVWOW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=N1)OCC2CCN(CC2)C3=NC4=CC=CC=C4O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N4O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.